4-Amino-2-fluorobenzoic acid

• IUPAC Name: 4-amino-2-fluorobenzoic acid
• InChI: InChI=1S/C7H6FNO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,9H2,(H,10,11)
• InChI Key: QHERSCUZBKDVOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)F)C(=O)O
• Molecular Formula: C7H6FNO2
• DSSTOX Substance ID: DTXSID00307208
• Molecular Weight: 155.13 g/mol
• CAS RN: 446-31-1

Description

4-Amino-2-fluorobenzoic acid (AFBA) is a fluorinated organic compound with an amino group attached to the benzene ring. It is a white crystalline solid that is soluble in water and ethanol. AFBA is used in a variety of scientific research applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals, as a reagent in organic synthesis, and as a fluorescent probe. AFBA has also been used to study the biochemical and physiological effects of various compounds, as well as to investigate the mechanism of action of some drugs.

Scientific Research Applications

1. Cholinesterase Inhibitors

4-Fluorobenzoic acid derivatives, including those related to 4-amino-2-fluorobenzoic acid, have been studied for their potential as cholinesterase inhibitors. These compounds were synthesized through condensation reactions and evaluated for their ability to inhibit acetyl- and butyrylcholinesterase, showing similar potency to the drug tacrine in some cases (Szymański et al., 2012).

2. Antibacterial Agents

Research has been conducted on the synthesis of new molecules incorporating 4-fluorobenzoic acid and its derivatives, including this compound, for potential antibacterial applications. These compounds were tested for their effectiveness against bacteria at various concentrations (Holla, Bhat & Shetty, 2003).

3. Alzheimer's Disease Treatment

Compounds derived from 4-fluorobenzoic acid, including those similar to this compound, have been synthesized and evaluated for their effectiveness in treating Alzheimer's disease. These compounds showed promising results as inhibitors of both acetylcholinesterase and butyrylcholinesterase, with some demonstrating higher inhibitory potency than reference drugs (Czarnecka et al., 2017).

4. Fluorescent Labeling in Biochemistry

Fluorobenzoic acid derivatives, including those related to this compound, have been used as precolumn fluorescent labeling reagents for high-performance liquid chromatography of amino acids. This application is significant in biochemistry for studying various biological systems (Watanabe & Imai, 1981).

5. Radiolabeling for Positron Emission Tomography (PET)

4-Fluorobenzoic acid, closely related to this compound, has been used in the rapid radiolabeling of peptides for PET imaging. This method enhances the application of peptides in PET and demonstrates the potential of fluorobenzoic acid derivatives in medical imaging (Sutcliffe-Goulden et al., 2002).

6. Bacterial Degradation Studies

Studies on bacterial strains capable of degrading 4-fluorobenzoic acid (related to this compound) have provided insights into new pathways for the degradation of these compounds. This research is vital for understanding the environmental impact and bioremediation possibilities of fluorobenzoic acid derivatives (Oltmanns et al., 1989).

Safety and Hazards

4-Amino-2-fluorobenzoic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid breathing dust, and not to ingest.

Future Directions

4-Amino-2-fluorobenzoic acid is a significant intermediate in the production of various pharmaceuticals and is widely used in organic synthesis and the pharmaceutical industry. Its future directions could involve its use in the synthesis of new pharmaceutical compounds and in life science research.

Mechanism of Action

Target of Action

It is known to be used in peptide synthesis , suggesting that it may interact with proteins or enzymes involved in this process.

Mode of Action

It is known that the compound can participate in reactions at the benzylic position . This suggests that it may interact with its targets through nucleophilic substitution or free radical reactions .

Biochemical Pathways

Given its use in peptide synthesis , it may play a role in the formation of peptide bonds, which are crucial for protein structure and function.

Result of Action

As a reagent in peptide synthesis , it likely contributes to the formation of peptide bonds, influencing the structure and function of proteins.

Biochemical Analysis

Biochemical Properties

4-Amino-2-fluorobenzoic acid plays a significant role in biochemical reactions, particularly in the synthesis of peptides. It interacts with various enzymes and proteins, including formylating enzymes such as carbonyl reductase and amino acid formyltransferase . These interactions are crucial for the compound’s inhibitory effects on enzyme activity, which can influence various biochemical pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. This compound has been shown to inhibit the growth of cancer cells, particularly prostate cancer cells . It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. These effects are mediated through its interactions with specific enzymes and proteins within the cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It acts as an inhibitor of formylating enzymes, leading to changes in enzyme activity and gene expression . This inhibition can result in the suppression of cancer cell growth and other cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its activity may decrease over time due to degradation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as inhibiting cancer cell growth. At higher doses, it can cause toxic or adverse effects . These threshold effects are important for determining the safe and effective dosage range for potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that are essential for its metabolism. These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic state of the cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . Understanding these transport mechanisms is crucial for optimizing its therapeutic potential.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, where it can exert its effects on cellular activity and function . The precise localization is essential for its role in biochemical and pharmacological studies.

Synthesis routes and methods I

Procedure details

To a solution of 2-fluoro-4-nitrobenzoic acid (1.0 g, 5.4 mmol) in 20 mL of a mixture of acetic acid and methanol (1:1), was added a catalytic amount of palladium on charcoal (25 mg). The reaction was stirred under an atmosphere of hydrogen gas at room temperature overnight. The mixture was then filtered through celite and the solvent was removed by evaporation to yield 0.86 g (100%) of the title compound as a cream coloured solid.

Synthesis routes and methods II

Procedure details

A mixture of 4-amino-2-fluorobenzonitrile (25 g, 0.183 mmol) and potassium hydroxide (125 g, 2.23 mol) in water (350 ml) and industrial methylated spirit (50 ml) was heated at reflux for 48 hours. The solvent was evaporated in vacuo and the residue diluted with water and washed with DCM. The aqueous phase was acidified to pH 5.5 with concentrated HCl and the resultant precipitate collected by filtration to yield the title compound as a beige solid (23.94 g, 0.154 mol 84%).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

A solution of 2-fluoro-4-nitro-benzoic acid (2.8 g, 15.1 mmol) in 100 mL THF was combined with palladium/charcoal 10% (250 mg) and hydrogenated for 6.5 h in a Parr apparatus at ambient temperature at 3 bar hydrogen pressure. Then the mixture is filtered.